Cas no 1805276-60-1 (2,3-Bis(trifluoromethyl)-5-bromoaniline)

• Product Name: 2,3-Bis(trifluoromethyl)-5-bromoaniline
• CAS No: 1805276-60-1
• MF: C₈H₄BrF₆N
• MW: 308.018482208252
• CID: 4971098
• Update Time: 2025-05-24

2,3-Bis(trifluoromethyl)-5-bromoaniline Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-5-bromoaniline

• Inchi： 1S/C8H4BrF6N/c9-3-1-4(7(10,11)12)6(5(16)2-3)8(13,14)15/h1-2H,16H2
• InChI Key： FSDMTQRECANJTM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(F)(F)F)=C(C(F)(F)F)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 250
• XLogP3: 3.7
• Topological Polar Surface Area: 26

Additional information on 2,3-Bis(trifluoromethyl)-5-bromoaniline

Introduction to 2,3-Bis(trifluoromethyl)-5-bromoaniline (CAS No. 1805276-60-1)

2,3-Bis(trifluoromethyl)-5-bromoaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1805276-60-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the aniline derivatives family, characterized by its aromatic ring substituted with bromine and two trifluoromethyl groups. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various biologically active agents.

The presence of multiple electronegative substituents, particularly the trifluoromethyl groups, imparts distinct electronic and steric properties to the molecule. These groups enhance the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, the bromo atom introduces a reactive site that can be further functionalized through various chemical transformations, making it a versatile building block for medicinal chemistry.

In recent years, there has been a growing interest in developing novel compounds with enhanced pharmacological properties. The structural motif of 2,3-Bis(trifluoromethyl)-5-bromoaniline has been explored in several research studies for its potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The trifluoromethyl group is known to modulate the binding affinity of drug molecules to their target receptors, thereby improving their therapeutic efficacy.

One of the most compelling aspects of 2,3-Bis(trifluoromethyl)-5-bromoaniline is its role as a precursor in synthesizing more complex pharmacophores. Researchers have leveraged its reactive sites to develop novel analogs with improved pharmacokinetic profiles. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on enzymes such as cyclooxygenase-2 (COX-2), which is a key target in managing pain and inflammation.

The agrochemical industry has also benefited from the exploration of 2,3-Bis(trifluoromethyl)-5-bromoaniline. Its structural framework has been incorporated into herbicides and fungicides that offer enhanced resistance against environmental degradation. This property is particularly important in developing sustainable agricultural solutions that minimize environmental impact while maintaining high efficacy.

From a synthetic chemistry perspective, 2,3-Bis(trifluoromethyl)-5-bromoaniline serves as a model compound for studying regioselective functionalization strategies. The interplay between electronic and steric effects in this molecule provides insights into optimizing reaction conditions for industrial-scale production. Advances in catalytic methods have further streamlined its synthesis, making it more accessible for large-scale applications.

The pharmaceutical industry continues to explore new derivatives of 2,3-Bis(trifluoromethyl)-5-bromoaniline to expand its therapeutic applications. Recent studies have highlighted its potential in developing kinase inhibitors, which are crucial in targeting signaling pathways involved in cancer progression. The combination of bromine and trifluoromethyl substituents creates a scaffold that can be modified to achieve high selectivity for specific biological targets.

In conclusion, 2,3-Bis(trifluoromethyl)-5-bromoaniline (CAS No. 1805276-60-1) represents a significant advancement in medicinal and agrochemical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for researchers seeking to develop novel therapeutic agents. As scientific understanding evolves, the applications of this compound are expected to expand further, contributing to innovations across multiple sectors of chemical research.